N-(6-Oxaspiro[2.5]octan-2-ylmethyl)prop-2-enamide

• IUPAC Name: N-(6-oxaspiro[2.5]octan-2-ylmethyl)prop-2-enamide
• InChI: InChI=1S/C11H17NO2/c1-2-10(13)12-8-9-7-11(9)3-5-14-6-4-11/h2,9H,1,3-8H2,(H,12,13)
• InChI Key: XMMOKWOBTOZHAL-UHFFFAOYSA-N
• Canonical SMILES: C=CC(=O)NCC1CC12CCOCC2
• Molecular Formula: C11H17NO2
• Molecular Weight: 195.26 g/mol

Description

N-(6-Oxaspiro[2.5]octan-2-ylmethyl)prop-2-enamide, also known as OSU-03012, is a small molecule compound that has been extensively studied for its potential therapeutic applications. It was first synthesized in 2005 by researchers at the Ohio State University and has since been the subject of numerous scientific studies. In

Scientific Research Applications

N-(6-Oxaspiro[2.5]octan-2-ylmethyl)prop-2-enamide has been extensively studied for its potential therapeutic applications in various diseases. It has been shown to have anti-tumor properties in various cancer cell lines, including prostate, breast, lung, and pancreatic cancer. N-(6-Oxaspiro[2.5]octan-2-ylmethyl)prop-2-enamide has also been shown to enhance the efficacy of chemotherapy and radiation therapy in cancer treatment. In addition to cancer, N-(6-Oxaspiro[2.5]octan-2-ylmethyl)prop-2-enamide has been studied for its potential therapeutic applications in neurodegenerative diseases, such as Alzheimer's and Parkinson's disease, as well as in viral infections, such as hepatitis C.

Mechanism of Action

The mechanism of action of N-(6-Oxaspiro[2.5]octan-2-ylmethyl)prop-2-enamide is complex and involves multiple pathways. It has been shown to inhibit the activity of several kinases, including protein kinase B (AKT), ribosomal protein S6 kinase (p70S6K), and mitogen-activated protein kinase (MAPK). Inhibition of these kinases leads to the induction of apoptosis, cell cycle arrest, and inhibition of angiogenesis. N-(6-Oxaspiro[2.5]octan-2-ylmethyl)prop-2-enamide has also been shown to inhibit the activity of heat shock protein 90 (Hsp90), which is involved in the folding and stabilization of various proteins, including oncogenic proteins. Inhibition of Hsp90 leads to the degradation of these proteins and the induction of apoptosis.
Biochemical and Physiological Effects:
N-(6-Oxaspiro[2.5]octan-2-ylmethyl)prop-2-enamide has been shown to have various biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, inhibit angiogenesis, and inhibit the growth and proliferation of cancer cells. N-(6-Oxaspiro[2.5]octan-2-ylmethyl)prop-2-enamide has also been shown to inhibit the activity of Hsp90, leading to the degradation of oncogenic proteins. In addition, N-(6-Oxaspiro[2.5]octan-2-ylmethyl)prop-2-enamide has been shown to enhance the efficacy of chemotherapy and radiation therapy in cancer treatment.

Advantages and Limitations for Lab Experiments

N-(6-Oxaspiro[2.5]octan-2-ylmethyl)prop-2-enamide has several advantages for lab experiments. It is a small molecule compound that can be easily synthesized and modified. It has been extensively studied for its potential therapeutic applications in various diseases, making it a valuable tool for drug discovery and development. However, N-(6-Oxaspiro[2.5]octan-2-ylmethyl)prop-2-enamide also has limitations for lab experiments. It is a complex compound that requires a high degree of expertise in organic chemistry for synthesis. In addition, its mechanism of action is complex and involves multiple pathways, making it difficult to study.

Future Directions

There are several future directions for research on N-(6-Oxaspiro[2.5]octan-2-ylmethyl)prop-2-enamide. One area of research is the development of analogs of N-(6-Oxaspiro[2.5]octan-2-ylmethyl)prop-2-enamide with improved pharmacokinetic properties and efficacy. Another area of research is the identification of biomarkers that can predict the response to N-(6-Oxaspiro[2.5]octan-2-ylmethyl)prop-2-enamide treatment. In addition, further studies are needed to elucidate the mechanism of action of N-(6-Oxaspiro[2.5]octan-2-ylmethyl)prop-2-enamide and its potential therapeutic applications in various diseases. Overall, N-(6-Oxaspiro[2.5]octan-2-ylmethyl)prop-2-enamide has the potential to be a valuable tool for drug discovery and development, and further research is needed to fully understand its potential.

Synthesis Methods

N-(6-Oxaspiro[2.5]octan-2-ylmethyl)prop-2-enamide is synthesized through a multi-step process that involves the reaction of various chemical reagents. The initial step involves the reaction of 2-oxo-1-pyrrolidineacetamide with 2-bromoethanol in the presence of sodium hydride. This results in the formation of a spirocyclic intermediate, which is then reacted with propargyl bromide to form the final product, N-(6-Oxaspiro[2.5]octan-2-ylmethyl)prop-2-enamide. The synthesis method is complex and requires a high degree of expertise in organic chemistry.